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Compound of Interest

4-(4-Ethylpiperazin-1-
Compound Name:
ylmethyl)benzylamine

cat. No.: B1320382

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound
commonly known as 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine is [4-[(4-ethylpiperazin-1-
yl)methyl]phenyllmethanamine.[1]

This systematic name is derived following the IUPAC nomenclature rules, which provide a
standardized method for naming chemical compounds. The naming convention for this
molecule can be broken down as follows:

o Methanamine: This is the parent name, indicating a methane group attached to an amine
group (-NH2). In this case, it corresponds to the benzylamine part of the common name,
where the aminomethyl group (-CH2NH2) is the principal functional group.

 [...phenyl]: This indicates that the methanamine group is attached to a phenyl (benzene) ring.

o 4-[(4-ethylpiperazin-1-yl)methyl]: This part of the name describes the substituent at the 4th
position of the phenyl ring.

o methyl: A methylene (-CH2-) bridge connects the piperazine ring to the phenyl ring.

o (4-ethylpiperazin-1-yl): This describes the piperazine ring itself. "piperazin-1-yl" indicates
that the piperazine ring is attached to the methyl bridge at its nitrogen atom at position 1.
"4-ethyl" specifies that an ethyl group (-CH2CH3) is attached to the nitrogen atom at
position 4 of the piperazine ring.
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The structure consists of a central benzylamine core, where the benzene ring is substituted at

the para-position (position 4) with a methyl group that is, in turn, linked to the nitrogen at
position 1 of an N-ethylpiperazine ring.

Numerous chemical suppliers and databases confirm this IUPAC name and provide additional
information on the compound, such as its chemical formula (C14H23N3) and molecular weight
(233.35 g/mol ).[2] The compound is listed with the CAS Number 914349-67-0.[1]

Logical Diagram for IUPAC Name Derivation

The following diagram illustrates the logical breakdown of the IUPAC name for 4-(4-
Ethylpiperazin-1-ylmethyl)benzylamine.
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Caption: Breakdown of the IUPAC name for 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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